Methyl 5-(((6-(4-(2-fluorophenyl)piperazin-1-yl)pyrimidin-4-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C21H21FN4O3S/c1-28-21(27)18-7-6-15(29-18)13-30-20-12-19(23-14-24-20)26-10-8-25(9-11-26)17-5-3-2-4-16(17)22/h2-7,12,14H,8-11,13H2,1H3
• InChI Key: AAEHETKIHDQEHT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NC=NC(=C2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C21H21FN4O3S
• Molecular Weight: 428.5 g/mol

Description

Methyl 5-(((6-(4-(2-fluorophenyl)piperazin-1-yl)pyrimidin-4-yl)thio)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C21H21FN4O3S and its molecular weight is 428.48. The purity is usually 95%.
BenchChem offers high-quality Methyl 5-(((6-(4-(2-fluorophenyl)piperazin-1-yl)pyrimidin-4-yl)thio)methyl)furan-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 5-(((6-(4-(2-fluorophenyl)piperazin-1-yl)pyrimidin-4-yl)thio)methyl)furan-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

PI3K Inhibition

Compounds with structural similarities have been designed as PI3K inhibitors, which are potential anticancer drugs. These inhibitors target specific isoforms of PI3K, a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking, which are often dysregulated in cancer.

Cytotoxicity Studies

Studies have been conducted to evaluate the cytotoxicity of related compounds against both healthy and cancer cells at certain concentrations, which is crucial for determining the therapeutic index of potential anticancer agents.

Antiviral Activity

Indole derivatives synthesized from pyrimidine have been tested for their antiviral properties. These compounds could potentially inhibit the replication of viruses within host cells.

ENT Inhibition

Related compounds have been identified as inhibitors of equilibrative nucleoside transporters (ENTs), which play a role in the uptake and release of nucleosides and nucleobases across cell membranes. ENT inhibitors can be used to modulate nucleoside levels in various therapeutic contexts.

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

This compound interacts with its targets, the ENTs, by inhibiting their function . It has been found to be more selective to ENT2 than to ENT1 . The compound reduces the maximum rate of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it is a non-competitive inhibitor .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis and regulation of adenosine function . This can have downstream effects on various biochemical pathways, including those involved in cell proliferation and apoptosis.

Result of Action

The inhibition of ENTs by this compound can lead to a decrease in nucleotide synthesis and a change in adenosine function . This can result in molecular and cellular effects such as altered cell proliferation and apoptosis.